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Introduction

The CLAVATA3/EMBRYO SURROUNDING REGION (CLE) family of peptides are crucial
signaling molecules in plants, regulating a wide array of developmental processes and
responses to environmental stimuli. Among them, CLE25 has been identified as a key long-
distance signal, primarily involved in communicating water stress from the roots to the shoots,
leading to abscisic acid (ABA) accumulation and subsequent stomatal closure.[1][2][3]
Furthermore, CLE25 plays a significant role in the initiation and differentiation of phloem tissue.
[4] Understanding the spatiotemporal dynamics of CLE25 transport is therefore essential for
elucidating its precise functions and for the potential development of strategies to enhance
plant resilience and growth.

This document provides detailed application notes and protocols for various techniques to
visualize and quantify the transport of the CLE25 peptide in plants. The methodologies
covered include fluorescent labeling and live-cell imaging, GUS reporter gene assays, Matrix-
Assisted Laser Desorption/lonization-Mass Spectrometry Imaging (MALDI-MSI), and
autoradiography.
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Data Presentation: Peptide Transport Rates

While specific quantitative data for the transport velocity of the CLE25 peptide is not readily
available in the current literature, the following table summarizes general transport rates for
small molecules and signals in plants to provide a contextual framework.[1][5][6]

Transport Molecule/Signal . .
. Typical Velocity Plant System
Mechanism Type

Small molecules, ]
Phloem Mass Flow , 200 - 400 pm/s Various
Sugars, Peptides

Xylem Mass Flow Water, lons, Peptides Variable, can be rapid  Various
Cell-to-Cell Small molecules, Micrometers per )
) Various
(Plasmodesmata) Proteins second
] Action/Variation )
Electrical/lon Wave ] 100 - >1000 pm/s Various
Potentials

CLEZ25 Signaling Pathway

The CLE25 peptide exerts its function by binding to cell surface receptors, initiating a
downstream signaling cascade. In the context of phloem development, CLE25 is perceived by
a receptor complex consisting of the leucine-rich repeat receptor-like kinase (LRR-RLK)
CLERK (CLE-RESISTANT RECEPTOR KINASE) and the LRR receptor-like protein CLV2
(CLAVATAZ2).[4] During drought stress, the BAM1/BAM3 receptors are implicated in perceiving
the CLE25 signal in leaves, leading to the induction of NCED3, a key gene in ABA
biosynthesis.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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